![molecular formula C20H23ClN2O B4440160 N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide](/img/structure/B4440160.png)
N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide
Overview
Description
N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide, also known as CPP-109, is a synthetic compound that has been extensively studied for its potential therapeutic applications in the treatment of addiction and other neurological disorders.
Scientific Research Applications
N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of addiction and other neurological disorders. It has been shown to be a potent and selective inhibitor of the enzyme histone deacetylase (HDAC), which plays a key role in the regulation of gene expression. By inhibiting HDAC, this compound has been shown to increase the expression of genes that are involved in the regulation of synaptic plasticity, learning, and memory.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide is based on its ability to inhibit HDAC, which leads to an increase in the expression of genes that are involved in the regulation of synaptic plasticity, learning, and memory. This, in turn, leads to an increase in the number and strength of synaptic connections in the brain, which has been shown to be beneficial in the treatment of addiction and other neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including an increase in the expression of genes that are involved in the regulation of synaptic plasticity, learning, and memory. It has also been shown to increase the number and strength of synaptic connections in the brain, which has been shown to be beneficial in the treatment of addiction and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide for lab experiments is its ability to selectively inhibit HDAC, which allows for the study of the role of HDAC in the regulation of gene expression and synaptic plasticity. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental paradigms.
Future Directions
There are a number of future directions for research on N-(5-chloro-2-methylphenyl)-4-(1-piperidinylmethyl)benzamide, including the development of more potent and selective HDAC inhibitors, the investigation of the role of HDAC in the regulation of other neurological disorders, and the development of new therapeutic applications for this compound. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and limitations.
Properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-4-(piperidin-1-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O/c1-15-5-10-18(21)13-19(15)22-20(24)17-8-6-16(7-9-17)14-23-11-3-2-4-12-23/h5-10,13H,2-4,11-12,14H2,1H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXFAVVDXZMRUTB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(C=C2)CN3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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